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Compound of Interest

Compound Name: 4-Nitropyridine N-oxide-d4

Cat. No.: B147375 Get Quote

Technical Guide: 4-Nitropyridine N-oxide-d4
CAS Number: 119673-94-8

This technical guide provides an in-depth overview of 4-Nitropyridine N-oxide-d4, a

deuterated analogue of the versatile research compound 4-Nitropyridine N-oxide. This

document is intended for researchers, scientists, and professionals in the fields of drug

development and biochemical research. It covers the compound's properties, synthesis, and

key applications, with a focus on its roles as a quorum sensing and Na,K-ATPase inhibitor.

Compound Properties
4-Nitropyridine N-oxide-d4 is the isotopically labeled version of 4-Nitropyridine N-oxide,

where the four hydrogen atoms on the pyridine ring are replaced with deuterium. This labeling

is particularly useful for metabolic studies, pharmacokinetic analyses, and as an internal

standard in mass spectrometry-based assays.
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Property Value Citation(s)

CAS Number 119673-94-8 [1][2][3]

Molecular Formula C₅D₄N₂O₃ [1]

Molecular Weight 144.12 g/mol [1]

Appearance

Light yellow to yellow

crystalline powder (for non-

deuterated)

[4]

Melting Point
159-162 °C (for non-

deuterated)
[5]

Storage Temperature 2-8°C [6]

Synthesis of 4-Nitropyridine N-oxide
The synthesis of 4-Nitropyridine N-oxide-d4 follows the same principles as its non-deuterated

counterpart, with the crucial difference of starting with a deuterated precursor. The general and

most common method is the nitration of pyridine-N-oxide using a mixture of fuming nitric acid

and concentrated sulfuric acid.

Synthesis Workflow
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Start: Pyridine-N-oxide-d5

Nitrating Acid:
Fuming HNO₃ + Conc. H₂SO₄

Add to

Nitration Reaction
(125-130°C, 3 hours)

Reacts with

Work-up:
1. Quench with ice

2. Neutralize with Na₂CO₃ (pH 7-8)
3. Filter precipitate

Proceeds to

Purification:
1. Dissolve in Acetone

2. Filter out insoluble salts
3. Evaporate solvent

Followed by

Product: 4-Nitropyridine N-oxide-d4
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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